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Compound of Interest

Compound Name: 1-lodo-2-butene

Cat. No.: B3275544

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1-
iodo-2-butene as a versatile building block in the synthesis of functionalized alkenes. 1-lodo-
2-butene serves as a valuable precursor for the introduction of the butenyl moiety into a wide
range of organic molecules, a structural motif present in numerous biologically active
compounds and natural products. The protocols outlined below cover key palladium-catalyzed
cross-coupling reactions, providing a foundation for the synthesis of diverse molecular
architectures.

Introduction to 1-lodo-2-butene in Alkene Synthesis

1-lodo-2-butene, predominantly available as the (E)-isomer, is a reactive haloalkene that
readily participates in various carbon-carbon bond-forming reactions. Its utility stems from the
presence of a carbon-iodine bond, which is susceptible to oxidative addition by palladium(0)
catalysts, initiating several cross-coupling catalytic cycles. This reactivity allows for the
stereospecific synthesis of a variety of substituted alkenes, making it a valuable tool in
medicinal chemistry and drug discovery for creating novel chemical entities and complex
molecular scaffolds.

Key Applications in the Synthesis of Functionalized
Alkenes
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The primary applications of 1-iodo-2-butene in the synthesis of functionalized alkenes involve
palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, Negishi, and Heck
couplings. These methods enable the formation of new carbon-carbon bonds with a high
degree of control over the geometry of the resulting double bond.

Suzuki-Miyaura Coupling: Synthesis of Butenyl-
Substituted Aromatics and Dienes

The Suzuki-Miyaura coupling reaction is a robust method for the formation of C(sp?)-C(sp?)
bonds, pairing an organoboron reagent with an organic halide. In the context of 1-iodo-2-
butene, this reaction is particularly useful for the synthesis of butenyl-substituted aromatic
compounds and conjugated dienes.
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 To cite this document: BenchChem. [Synthesis of Functionalized Alkenes Using 1-lodo-2-
butene: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3275544#synthesis-of-functionalized-alkenes-using-
1-iodo-2-butene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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